![molecular formula C4H6O B147353 3-Butyn-1-OL CAS No. 927-74-2](/img/structure/B147353.png)
3-Butyn-1-OL
Overview
Description
3-Butyn-1-OL, also known as 3-hydroxybutan-1-ol, is a volatile, colorless liquid with a sweet, pungent odor. It is a member of the class of organic compounds known as hydroxyalkanols. This compound has a wide range of applications in the laboratory, including synthesis, biochemical and physiological research, and drug discovery.
Scientific Research Applications
Thermodynamic Studies
3-Butyn-1-ol has been a subject of interest in thermodynamic studies. Research focusing on the calorimetric and computational study of this compound revealed insights into the enthalpies of combustion and vaporization. Precise measurements were conducted through static bomb combustion calorimetry and correlation gas chromatography techniques. The study also discussed the relationships between the enthalpies of formation of various alcohols and hydrocarbons, contributing significantly to the understanding of thermodynamic properties of 1-alkynols like this compound (Vélez et al., 2005).
Catalytic Hydrogenation Processes
This compound has been analyzed in the context of catalytic hydrogenation processes. A comparative evaluation involving this compound demonstrated its utility in multiphase catalytic hydrogenation, offering insights into reactor efficiency and hydrogen utilization. The study accentuated the benefits of using an oscillatory baffled reactor over a traditional Parr reactor, highlighting the compound's role in enhancing process efficiency (Navarro-Fuentes et al., 2019).
Spectroscopy and Molecular Structure Analysis
The molecular structure and behavior of this compound have been explored through spectroscopy and ab initio investigations. Detailed studies on its conformers, including the most stable species, have been conducted using microwave spectroscopy and ab initio methods. These investigations have provided valuable data on the compound's rotational constants, dipole moment values, and the interaction between free and H-bonded OH stretching frequency (Slagle et al., 2004).
Chemical Synthesis and Applications
This compound has found applications in the synthesis of complex organic compounds. For instance, it served as a starting material in the synthesis of the epoxydiene-containing macrolide nucleus of oximidine I, showcasing its versatility in organic synthesis (Harvey et al., 2003).
Safety and Hazards
3-Butyn-1-ol is a flammable liquid and vapor. It causes skin irritation and serious eye irritation. It may cause respiratory irritation. It is harmful if swallowed or in contact with skin . It is advised to avoid contact with skin and eyes, avoid inhalation of vapour or mist, keep away from sources of ignition, and take measures to prevent the build up of electrostatic charge .
Future Directions
3-Butyn-1-ol is used as an intermediate of an active pharmaceutical ingredient such as fexofenadine . It is also used in the study of a palladium-catalyzed coupling with beta-tetrionic acid bromide to prepare alkynyl substituted furanones . These uses suggest potential future directions in pharmaceutical applications and organic synthesis.
Mechanism of Action
Target of Action
3-Butyn-1-ol is primarily used as a biochemical assay reagent . It is a versatile compound that can interact with various targets depending on the specific biochemical assay it is used in.
Mode of Action
The mode of action of this compound is largely dependent on the specific biochemical assay it is used in. One known interaction is its use in the preparation of Markovnikov addition products . In this context, this compound acts as an alkynyl substrate, participating in a palladium-catalyzed coupling reaction .
Biochemical Pathways
This compound is known to be involved in the synthesis of alkynyl substituted furanones through a palladium-catalyzed coupling with β-tetrionic acid bromide . It can also be used as a synthon for the preparation of oxygen-containing heterocycles . These reactions highlight the compound’s role in various biochemical pathways, particularly in the synthesis of complex organic compounds.
Pharmacokinetics
Its physical properties such as boiling point (1289 °C), melting point (-636 °C), and density (0926 g/mL at 25 °C) suggest that it is a volatile compound . This could potentially influence its absorption and distribution within a biological system.
Result of Action
The result of this compound’s action is largely dependent on the specific biochemical assay it is used in. For instance, in the context of palladium-catalyzed coupling reactions, it leads to the formation of alkynyl substituted furanones . In other applications, it can result in the synthesis of oxygen-containing heterocycles .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it should be stored under nitrogen at 4°C to maintain its stability . It is also classified as a flammable liquid, suggesting that it should be kept away from heat, sparks, open flames, and hot surfaces . Furthermore, it is recommended to use this compound only outdoors or in a well-ventilated area .
Biochemical Analysis
Biochemical Properties
It is known that 3-Butyn-1-ol has been used in the preparation of Markovnikov addition products
Molecular Mechanism
It has been used as an alkynyl substrate in a study of a palladium-catalyzed coupling with β-tetrionic acid bromide leading to alkynyl substituted furanones
Temporal Effects in Laboratory Settings
The enthalpies of combustion and vaporization of this compound have been measured by static bomb combustion calorimetry and correlation gas chromatography techniques
properties
IUPAC Name |
but-3-yn-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O/c1-2-3-4-5/h1,5H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTJZCIYGRUNXTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1022136 | |
Record name | 3-Butyn-1-ol | |
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Molecular Weight |
70.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [Alfa Aesar MSDS] | |
Record name | 3-Butyn-1-ol | |
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CAS RN |
927-74-2 | |
Record name | 3-Butyn-1-ol | |
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Record name | 3-Butyn-1-ol | |
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Record name | 3-BUTYN-1-OL | |
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Record name | 3-Butyn-1-ol | |
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Record name | 3-Butyn-1-ol | |
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Record name | But-3-yn-1-ol | |
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Record name | 3-BUTYNOL | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3-Butyn-1-ol?
A1: The molecular formula of this compound is C4H6O, and its molecular weight is 70.09 g/mol. []
Q2: Are there any spectroscopic data available for this compound?
A2: Yes, spectroscopic characterization data, including (1)H and (13)C NMR, can be found in the literature. []
Q3: How is this compound utilized in organic synthesis?
A3: this compound is a versatile building block in organic synthesis. For example, it's been used as a starting material for synthesizing 3,4-pentadien-1-ol [], Transtaganolides/Basiliolides [], and the sex pheromone of sweet potato weevil (Cylas formicarius) [].
Q4: Can this compound undergo reactions typical of alkynes?
A4: Yes, this compound undergoes reactions characteristic of alkynes, such as Cadiot-Chodkiewcz coupling reactions. [, ] This reactivity enables its use in constructing more complex molecules.
Q5: Is this compound used in polymer chemistry?
A5: this compound can be utilized to introduce diacetylene side chains into polyamides. These polymers are of interest due to their potential applications in nonlinear optics. [] Additionally, it is employed as a complexing ligand in double metal cyanide catalysts for polyether carbonate polyol synthesis. []
Q6: How does this compound react with epoxyethane?
A6: The reaction of this compound with epoxyethane in liquid ammonia, facilitated by alkynyllithium derivatives, offers a convenient method for synthesizing this compound and its homologues. []
Q7: Does this compound have any catalytic applications?
A7: Research suggests this compound can function as a complexing ligand in double metal cyanide catalysts. These catalysts are employed in the synthesis of polyether carbonate polyols from alkylene oxides and carbon dioxide. []
Q8: Have computational methods been used to study this compound?
A8: Yes, density functional theory (DFT) calculations have been employed to analyze the conformational preferences and (1)H NMR shifts of this compound in benzene. [] These studies help understand the compound's behavior in solution.
Q9: Are there any other interesting research findings related to this compound?
A9: this compound is a volatile organic compound (VOC) associated with Aspergillus metabolism. Its detection in indoor environments is being investigated as a potential indicator of fungal contamination. [] Also, it serves as a precursor for synthesizing triazole-containing nicotinamide adenine dinucleotide analogs, which are of interest in bioelectrochemical systems. []
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